Cas no 928713-22-8 (ASISCHEM C63572)

• Product Name: ASISCHEM C63572
• CAS No: 928713-22-8
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 892330
• PubChem ID: 17606311
• Update Time: 2025-04-19

ASISCHEM C63572 Chemical and Physical Properties

Names and Identifiers

• ASISCHEM C63572
• 2-(3-chlorophenyl)pyrimidine-5-carbaldehyde
• AKOS000283978
• AB49040
• SCHEMBL2221884
• CS-0358598
• 928713-22-8
• FT-0759756

• Inchi： 1S/C11H7ClN2O/c12-10-3-1-2-9(4-10)11-13-5-8(7-15)6-14-11/h1-7H
• InChI Key： IPUCTROOLKJTMB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1N=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 218.02500
• Monoisotopic Mass: 218.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85000
• LogP: 2.60950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes